2-(4-bromo-2-chlorophenoxy)-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-(4-bromo-2-chlorophenoxy)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C15H12BrClFNO2/c16-11-3-6-14(13(17)7-11)21-9-15(20)19-8-10-1-4-12(18)5-2-10/h1-7H,8-9H2,(H,19,20)
• InChI Key: BETWCSDEVCPGKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)COC2=C(C=C(C=C2)Br)Cl)F
• Molecular Formula: C15H12BrClFNO2
• Molecular Weight: 372.61 g/mol

Description

2-(4-bromo-2-chlorophenoxy)-N-[(4-fluorophenyl)methyl]acetamide is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromo-2-chlorophenoxy)-N-[(4-fluorophenyl)methyl]acetamide typically involves the reaction of 4-bromo-2-chlorophenol with 4-fluorobenzylamine in the presence of acetic anhydride. The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the formation of the acetamide linkage. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-(4-bromo-2-chlorophenoxy)-N-[(4-fluorophenyl)methyl]acetamide can undergo various chemical reactions, including:

Substitution Reactions: The presence of halogen atoms makes it susceptible to nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: It can be involved in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate can be used under mild conditions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution may yield derivatives with different functional groups, while oxidation and reduction can lead to the formation of various oxidized or reduced forms of the compound.

Scientific Research Applications

2-(4-bromo-2-chlorophenoxy)-N-[(4-fluorophenyl)methyl]acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-bromo-2-chlorophenoxy)-N-[(4-fluorophenyl)methyl]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-bromo-2-chlorophenoxy)-N-[(4-chlorophenyl)methyl]acetamide
• 2-(4-bromo-2-chlorophenoxy)-N-[(4-methylphenyl)methyl]acetamide
• 2-(4-bromo-2-chlorophenoxy)-N-[(4-ethylphenyl)methyl]acetamide

Uniqueness

2-(4-bromo-2-chlorophenoxy)-N-[(4-fluorophenyl)methyl]acetamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for various research applications.